Cas no 2171727-90-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxan-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxan-3-yl)carbamoylbutanoic acid
• CAS No: 2171727-90-3
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6591083
• PubChem ID: 165811298
• Update Time: 2025-07-02

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxan-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxan-3-yl)carbamoylbutanoic acid
• EN300-1489686
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(oxan-3-yl)carbamoyl]butanoic acid
• 2171727-90-3

• Inchi： 1S/C25H28N2O6/c28-23(29)12-11-22(24(30)26-16-6-5-13-32-14-16)27-25(31)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22H,5-6,11-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： UEPXRXLJRBNSBQ-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxan-3-yl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxan-3-yl)carbamoylbutanoic acid (CAS No. 2171727-90-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxan-3-yl)carbamoylbutanoic acid (CAS No. 2171727-90-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique oxan-3-yl (tetrahydropyran-3-yl) group, which enhances its solubility and stability in organic solvents, making it a valuable building block for drug discovery and biomaterials research. Its carboxylic acid functionality allows for further modifications, catering to the growing demand for customized peptide therapeutics and targeted drug delivery systems.

The Fmoc group in this compound serves as a temporary protecting group during solid-phase peptide synthesis (SPPS), a technique pivotal in modern biopharmaceutical development. Researchers favor Fmoc-based strategies due to their mild deprotection conditions and compatibility with diverse amino acid side chains. With the rise of AI-driven drug design and high-throughput screening, compounds like CAS No. 2171727-90-3 are gaining traction for their role in creating peptide libraries and protein mimetics.

In the context of sustainable chemistry, this compound aligns with the shift toward green synthesis methodologies. Its efficient coupling reactions minimize waste, addressing concerns about environmental impact in pharmaceutical manufacturing. Additionally, the oxan-3-yl moiety offers steric advantages, reducing racemization risks—a common challenge in peptide chain elongation. These attributes make it a topic of interest in forums discussing next-generation therapeutics and precision medicine.

From a commercial perspective, CAS No. 2171727-90-3 caters to industries focused on biologics and diagnostic reagents. Its applications extend to fluorescent labeling and surface modification of nanoparticles, areas booming due to advancements in nanomedicine. As search trends reveal increasing queries for "Fmoc-amino acid suppliers" and "peptide modification techniques," this compound’s versatility positions it as a critical reagent in both academic and industrial labs.

Quality control of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(oxan-3-yl)carbamoylbutanoic acid involves rigorous HPLC and mass spectrometry analyses to ensure purity, a priority for researchers investigating structure-activity relationships (SAR). The compound’s MSDS highlights non-hazardous handling, aligning with global laboratory safety standards. With the peptide drug market projected to grow exponentially, innovations around such derivatives are likely to dominate scientific literature and patent filings in coming years.